1-(2,4-Dichlorobenzyl)-5-(4-Chlorophenyl)-1H-Pyrazole-3-Carboxylic Acid

• CAS No.: 192701-96-5
• Molecular Formula: C17H11Cl3N2O2
• Molecular Weight: 381.6 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-1-[(2,4-dichlorophenyl)methyl]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C17H11Cl3N2O2/c18-12-4-1-10(2-5-12)16-8-15(17(23)24)21-22(16)9-11-3-6-13(19)7-14(11)20/h1-8H,9H2,(H,23,24)
• InChI Key: OQQIVTTVYFVGQR-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CC(=NN2CC3=C(C=C(C=C3)Cl)Cl)C(=O)O)Cl

Description

The compound “1-(2,4-Dichlorobenzyl)-5-(4-Chlorophenyl)-1H-Pyrazole-3-Carboxylic Acid” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. The dichlorobenzyl and chlorophenyl groups attached to the pyrazole ring suggest that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, contains a pyrazole ring which is a five-membered aromatic ring with two nitrogen atoms. It also has a 2,4-dichlorobenzyl group and a 4-chlorophenyl group attached to it.

Chemical Reactions Analysis

As a pyrazole derivative, this compound might undergo reactions typical for pyrazoles, such as electrophilic substitution or metal-catalyzed cross-coupling reactions. The presence of the chloro groups might make it a good candidate for further functionalization via nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and purity. Factors such as polarity, molecular weight, and the presence of functional groups (like the carboxylic acid group in this case) would influence its properties.

Mechanism of Action

Without specific information about the biological activity of this compound, it’s hard to predict its mechanism of action. Pyrazole derivatives are known to have a wide range of biological activities, including anti-inflammatory, analgesic, antipyretic, antimicrobial, and anticancer activities.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities given the known activities of other pyrazole derivatives. It could also involve further functionalization to create new compounds with potentially interesting properties.